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Audience: Researchers, scientists, and drug development professionals.

This guide provides an in-depth overview of the synthesis and spectroscopic characterization
of bromine chloride (BrCl), an important interhalogen compound. It details experimental
protocols, summarizes key physical and spectroscopic data, and illustrates workflows for its
preparation and analysis.

Introduction to Bromine Chloride (BrCl)

Bromine chloride is a reactive, golden-yellow interhalogen compound with the chemical
formula BrCl.[1] At room temperature, it exists as a thermally unstable gas that slowly
decomposes into its constituent elements, bromine (Brz2) and chlorine (Cl2).[2] Due to its strong
oxidizing properties, BrCl finds applications in analytical chemistry, particularly for determining
low levels of mercury, and as a disinfectant, algaecide, and fungicide in industrial water
treatment.[1][3][4] Its simple diatomic structure makes it an excellent subject for spectroscopic
studies to probe the nature of interhalogen bonding and molecular energy levels.

Physicochemical Properties of Bromine Chloride

BrCl is a reddish-yellow mobile liquid or gas with an irritating odor.[3][5] It is a strong oxidizing
agent that reacts with water to form corrosive acids.[3] A summary of its key physical and
chemical properties is presented in Table 1.
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Table 1: Physical and Chemical Properties of Bromine Chloride

Property Value References
Formula BrClI [1]
Molar Mass 115.357 g/mol [1]
Golden yellow gas / Reddish-
Appearance O [1][3]
yellow liquid
Melting Point -66 °C [1]
Boiling Point 5 °C (decomposes) [1][5]

Density (liquid)

2.172 g/cm3

[1]

Bond Length (Gas Phase)

2.1360376(18) A

[1](2]

Bond Length (Solid State) 2.179(2) A [1112]
Dipole Moment ~0.57D [2]
Standard Enthalpy of

_ 14.64 kJ/mol [2]
Formation (AH®f)
Standard Entropy (S°) 240.0 J/mol-K [2]

Synthesis of Bromine Chloride

BrCl is typically prepared on demand in the laboratory due to its instability. The most common

method involves the direct combination of equimolar amounts of bromine and chlorine.

Experimental Protocol: Direct Combination of Halogens

This protocol is based on the direct reaction of liquid bromine and chlorine gas.[6]

Materials and Equipment:

o A 100 mL Fisher-Porter tube or a similar sealable, pressure-resistant glass vessel with a

magnetic stirrer.
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Commercially available liquid bromine (Brz).

Chlorine (Cl2) gas cylinder.

Inert gas (e.g., dry air or nitrogen) with low carbon monoxide content (<100 ppm).

Appropriate safety equipment: fume hood, acid-gas respirator, face shield, and heavy-duty
gloves.

Procedure:

» Vessel Preparation: Thoroughly dry the reaction vessel and purge it with an inert gas to
remove air and moisture. This is critical to prevent the formation of hydrohalic acids and
carbonyl halides.[6]

o Reactant Addition (Bromine): In a fume hood, carefully place a measured amount of liquid
bromine (e.g., 94.2 grams) into the purged reaction vessel containing a magnetic stirrer.[6]

o Reactant Addition (Chlorine): Seal the vessel. Introduce an equimolar amount of chlorine gas
(e.g., 43.0 grams) into the vessel under its autogenous pressure.[6]

o Reaction: Stir the mixture at room temperature for 1-2 hours. The reaction to form BrClI will
proceed spontaneously. The color of the mixture will change from the dark red of bromine to
the characteristic golden-yellow of bromine chloride.

e Product Collection: The liquid BrCI product can be withdrawn directly from the liquid phase in
the vessel for immediate use or analysis.[6]

Safety Note: Bromine and chlorine are highly toxic and corrosive. This procedure must be
performed in a well-ventilated fume hood with appropriate personal protective equipment.

Purge Reaction Vessel Add Liquid Introduce Gaseous Stir Mixture Withdraw Liquid End
with Inert Gas Bromine (Brz) Chlorine (Cl2) (1-2 hours at RT) BrClI Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of Bromine Chloride (BrCl).
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Spectroscopic Characterization

A variety of spectroscopic techniques are employed to characterize BrCl, providing information
on its electronic structure, vibrational and rotational energy levels, and molecular geometry.

BrCl Sample

(Gas or Solution)

UV-Visible Spectroscopy
(Electronic Transitions)

Infrared (IR) Spectroscopy Raman Spectroscopy
(Vibrational Modes) (Vibrational/Rotational Modes)

Microwave Spectroscopy
(Rotational Transitions)

Data Analysis &
Structure Determination

Click to download full resolution via product page

Caption: General workflow for the spectroscopic characterization of BrCl.

UV-Visible Spectroscopy

UV-Vis spectroscopy probes the electronic transitions within the molecule. For BrCl, the
absorption of visible light is responsible for its distinct color.

o Experimental Protocol:

o Prepare a sample of BrCl, either as a gas in a sealed quartz cuvette of known path length
or as a dilute solution in an inert solvent like carbon tetrachloride.

o Record a baseline spectrum of the empty cuvette or the pure solvent.

o Place the BrCl sample in the spectrophotometer and record the absorption spectrum,
typically over a range of 200-800 nm.
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o The absorbance (A) is used to calculate the molar absorptivity (€) via the Beer-Lambert
law (A = gcl), where c is the concentration and | is the path length.

o Expected Results: BrCl exhibits a strong absorption in the visible region with a maximum
absorbance (Amax) at approximately 410 nm.[2]

Infrared (IR) Spectroscopy

IR spectroscopy measures the absorption of infrared radiation corresponding to the
fundamental vibrational frequency of the Br-Cl bond.

o Experimental Protocol:

o Introduce the gaseous BrCl sample into a gas IR cell with windows transparent to IR
radiation (e.g., KBr or NacCl).

o Alternatively, a liquid sample can be analyzed as a thin film between two salt plates.
o Place the cell in the sample beam of an FTIR spectrometer.
o Record the spectrum, typically in the range of 4000-400 cm~1.

o Expected Results: The IR spectrum of BrCl is characterized by a single, strong absorption
band corresponding to the fundamental Br-Cl stretching vibration. This band is observed at
approximately 439.5 - 439.9 cm~1.[2][4][7]

Raman Spectroscopy

Raman spectroscopy is complementary to IR spectroscopy and provides information on
molecular vibrations. A vibrational mode is Raman active if it causes a change in the
polarizability of the molecule.[8]

o Experimental Protocol:
o Place a liquid or gaseous sample of BrCl in a glass capillary tube or cuvette.
o Illuminate the sample with a monochromatic laser source (e.g., from an argon ion laser).

o Collect the light scattered at a 90° angle to the incident beam.
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o Pass the scattered light through a filter to remove the intense Rayleigh scattering (light
scattered at the same frequency as the laser).

o Disperse the remaining light (Raman scattered light) onto a detector to obtain the Raman

spectrum.

o Expected Results: The Raman spectrum will show a Stokes line shifted from the excitation
frequency by an amount corresponding to the Br-Cl vibrational frequency (=440 cm™1).
Rotational fine structure may also be resolved under high-resolution conditions.

Microwave Spectroscopy

Microwave spectroscopy provides highly precise measurements of the rotational energy levels
of a molecule in the gas phase. This data is used to determine molecular geometry, such as
bond lengths, with very high accuracy.[1]

o Experimental Protocol:

o Introduce a low-pressure gaseous sample of BrCl into the waveguide of a microwave
spectrometer.

o Sweep the microwave frequency and monitor for absorption of radiation by the sample.

o The resulting spectrum consists of a series of lines corresponding to transitions between
different rotational energy levels.

o Expected Results: Analysis of the rotational spectrum yields rotational constants, from which
the moment of inertia and, ultimately, the precise Br-Cl bond length can be calculated. This
technique was used to determine the gas-phase bond length of 2.136 A.[1][2]

Summary of Spectroscopic Data

The data obtained from various spectroscopic methods provide a comprehensive picture of the

BrCl molecule.

Table 2: Key Spectroscopic Data for Bromine Chloride
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Spectroscopic

. Parameter Value References
Technique
UV-Visible Amax 410 nm [2]
Molar Absorptivity (€) 175 M~t.cm™ [2]
Fundamental
Infrared Vibrational Frequency  439.5cm™1 [4107]
(v)

) Gas-Phase Bond
Microwave 2.1360376(18) A [1]
Length (re)

Major Fragmentation 115 (BrClI+), 79/81

Mass Spectrometry [2]
Peaks (m/z) (Br+), 35/37 (CI*)
79/81Br Chemical Shift 0 to 100 ppm (relative

NMR [2]
Range to Br2)

Chemical Equilibrium

In the gas phase, bromine chloride exists in equilibrium with its parent halogens. The
equilibrium is established according to the following reaction:

2BrCI(g) = Brz(g) + Cl2(g)

The equilibrium constant for this reaction has been determined to be approximately 0.15,
indicating a significant presence of all three species in a gaseous sample.[4][7] This equilibrium
is important to consider when performing quantitative spectroscopic analysis.

2 BrCl K eq=0.15 Brz + Cl2
(Bromine Chloride) (Bromine + Chlorine)

Click to download full resolution via product page

Caption: Gas-phase equilibrium of Bromine Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b078175?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Bromine_monochloride
https://www.webqc.org/compound-Brcl-Brcl.html
https://cloudsds.com/chemical-hazard-and-safety/bromine-chloride-comprehensive-guide-usage-hazards-safety-measures-and-more/
https://cloudsds.com/chemical-hazard-and-safety/bromine-chloride-comprehensive-guide-usage-hazards-safety-measures-and-more/
https://pubs.aip.org/aip/jcp/article/22/6/1117/204334/Equilibrium-Constant-Infrared-Spectrum-and
https://pubchem.ncbi.nlm.nih.gov/compound/BROMINE-CHLORIDE-_BrCl
https://patents.google.com/patent/US5235000A/en
https://patents.google.com/patent/US5235000A/en
https://pubs.aip.org/aip/jcp/article-pdf/22/6/1117/18804880/1117_1_online.pdf
https://en.wikipedia.org/wiki/Raman_spectroscopy
https://www.benchchem.com/product/b078175#synthesis-and-characterization-of-bromine-chloride-for-spectroscopy
https://www.benchchem.com/product/b078175#synthesis-and-characterization-of-bromine-chloride-for-spectroscopy
https://www.benchchem.com/product/b078175#synthesis-and-characterization-of-bromine-chloride-for-spectroscopy
https://www.benchchem.com/product/b078175#synthesis-and-characterization-of-bromine-chloride-for-spectroscopy
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078175?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

